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Abstract
This application note details a robust and sensitive method for the quantification of Celecoxib in

biological matrices, such as human plasma, using liquid chromatography-tandem mass

spectrometry (LC-MS/MS). The method employs a deuterated internal standard (Celecoxib-d7)

to ensure accuracy and precision. The described protocol includes sample preparation,

chromatographic separation, and mass spectrometric detection using Multiple Reaction

Monitoring (MRM). This methodology is suitable for pharmacokinetic studies, bioequivalence

assessments, and therapeutic drug monitoring.

Introduction
Celecoxib is a nonsteroidal anti-inflammatory drug (NSAID) that selectively inhibits

cyclooxygenase-2 (COX-2).[1][2] Accurate and reliable quantification of Celecoxib in biological

samples is crucial for clinical and research applications. LC-MS/MS offers high selectivity and

sensitivity for the determination of drug concentrations in complex matrices. This application

note provides a detailed protocol for the analysis of Celecoxib using Celecoxib-d7 as an

internal standard.
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Experimental
Materials and Reagents

Celecoxib and Celecoxib-d7 reference standards

HPLC-grade methanol and acetonitrile

Ammonium acetate

Formic acid

Ultrapure water

Human plasma (or other relevant biological matrix)

Instrumentation
Liquid chromatograph (e.g., Waters Acquity UPLC)

Tandem mass spectrometer (e.g., API 5500 Qtrap or Thermo Finnigan Quantam ultra)

C18 or C8 analytical column

Standard Solution Preparation
Stock solutions of Celecoxib and Celecoxib-d7 are prepared by dissolving the accurately

weighed compounds in methanol to a concentration of 1 mg/mL. Working standard solutions

are prepared by serial dilution of the stock solutions with a mixture of methanol and water.

Protocols
Sample Preparation: Solid-Phase Extraction (SPE)

To 300 µL of human plasma, add the Celecoxib-d7 internal standard solution.

Load the sample onto a pre-conditioned Strata-X SPE cartridge.

Wash the cartridge to remove interferences.
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Elute the analyte and internal standard with an appropriate solvent.

Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS/MS

analysis.[3]

Sample Preparation: Liquid-Liquid Extraction (LLE)
To a volume of human plasma, add the internal standard.

Add methyl tert-butyl ether (MTBE) as the extraction solvent.[4]

Vortex the mixture to ensure thorough mixing.

Centrifuge to separate the organic and aqueous layers.

Transfer the organic layer to a clean tube and evaporate to dryness.

Reconstitute the residue in the mobile phase for injection.

LC-MS/MS Conditions
The chromatographic separation and mass spectrometric detection are performed according to

the parameters outlined in the tables below.

Data Presentation
Table 1: MRM Transitions for Celecoxib and Celecoxib-
d7

Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Ionization
Mode

Reference

Celecoxib 382.2 214.1 Positive [5]

Celecoxib 380.1 316.3 Negative [6]

Celecoxib 380.0 315.9 Negative [7]

Celecoxib-d7 387.0 323.0 Negative [7]
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Table 2: Example Liquid Chromatography Conditions
Parameter Condition 1 Condition 2

Column Luna HILIC
ACE C8-300 (50 x 4.0 mm, 3.0

µm)

Mobile Phase

10mM ammonium formate (pH

3.0 with formic acid):methanol

(5:95, v/v)

Methanol:1.0 mmol ammonium

acetate (80:20, v/v)

Flow Rate 0.2 mL/min Not Specified

Run Time < 2 min Not Specified

Reference [4] [3]

Table 3: Example Mass Spectrometry Conditions
Parameter Condition 1 Condition 2

Ionization Mode
Negative Electrospray

Ionization (ESI)

Positive/Negative Ion-

Switching ESI

Scan Type
Multiple Reaction Monitoring

(MRM)

Selected Reaction Monitoring

(SRM)

Ionspray Voltage -4500 V Not Specified

Source Temperature 700 °C Not Specified

Reference [8] [6]
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Caption: Experimental workflow for Celecoxib analysis.
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Caption: MRM transitions for Celecoxib and its internal standard.

Conclusion
The LC-MS/MS method described in this application note provides a reliable and sensitive

approach for the quantification of Celecoxib in biological matrices. The use of a deuterated

internal standard, coupled with either solid-phase or liquid-liquid extraction, ensures high

accuracy and precision, making it a valuable tool for a wide range of research and clinical

applications.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3303994/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3303994/
https://www.researchgate.net/publication/228441267_Development_of_simple_and_rapid_LC-MSMS_method_for_determination_of_celecoxib_in_human_plasma_and_its_application_to_bioequivalence_study
https://pubmed.ncbi.nlm.nih.gov/22771234/
https://pubmed.ncbi.nlm.nih.gov/22771234/
https://pubmed.ncbi.nlm.nih.gov/22771234/
https://scispace.com/pdf/a-selective-and-sensitive-lc-ms-ms-method-for-the-496riwjwmf.pdf
https://www.mdpi.com/2218-0532/80/3/633
https://www.researchgate.net/figure/MRM-ion-chromatograms-of-celecoxib-m-z-3800-3159-and-celecoxib-D7-IS-m-z-3870_fig2_328069420
https://pmc.ncbi.nlm.nih.gov/articles/PMC4659650/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4659650/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4659650/
https://www.benchchem.com/product/b12412705/docs#application-note-quantification-of-celecoxib-in-biological-matrices-using-lc-ms-ms
https://www.benchchem.com/product/b12412705/docs#application-note-quantification-of-celecoxib-in-biological-matrices-using-lc-ms-ms
https://www.benchchem.com/product/b12412705/docs#application-note-quantification-of-celecoxib-in-biological-matrices-using-lc-ms-ms
https://www.benchchem.com/product/b12412705/docs#application-note-quantification-of-celecoxib-in-biological-matrices-using-lc-ms-ms
https://www.benchchem.com/product/b12412705?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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